1-(2-amino-2-oxoethyl)-7-methyl-4-oxo-N-(p-tolyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)-7-methyl-N-(4-methylphenyl)-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C19H18N4O3/c1-11-3-6-13(7-4-11)22-19(26)15-9-23(10-16(20)24)18-14(17(15)25)8-5-12(2)21-18/h3-9H,10H2,1-2H3,(H2,20,24)(H,22,26)
• InChI Key: XQWMYNWTMPUURF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)N
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

1-(2-amino-2-oxoethyl)-7-methyl-4-oxo-N-(p-tolyl)-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N4O3 and its molecular weight is 350.378. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

The compound’s structural features make it a promising candidate for cancer research. Researchers have explored its cytotoxic effects on cancer cells, particularly in vitro studies. Its ability to inhibit tumor growth, induce apoptosis, and interfere with cell signaling pathways warrants further investigation. .

Antibacterial Activity

Studies have demonstrated that this compound possesses antibacterial properties. It inhibits bacterial growth by disrupting essential cellular processes. Researchers have investigated its potential as a novel antibacterial agent, especially against drug-resistant strains. .

Anti-inflammatory Properties

The compound’s unique structure suggests anti-inflammatory potential. It may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders. .

Antioxidant Effects

Due to its chemical composition, this compound may act as an antioxidant. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing age-related diseases. .

Cholinesterase Inhibition

Cholinesterase inhibitors are essential in treating neurodegenerative diseases such as Alzheimer’s. This compound has shown moderate cholinesterase inhibitory activity. .

Materials Science Applications

Beyond its biological activities, this compound has relevance in materials science. Researchers have incorporated it into polymer matrices, nanoparticles, and thin films. .